3-Oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid

• IUPAC Name: 3-oxo-2,4-dihydro-1H-quinoxaline-6-carboxylic acid
• InChI: InChI=1S/C9H8N2O3/c12-8-4-10-6-2-1-5(9(13)14)3-7(6)11-8/h1-3,10H,4H2,(H,11,12)(H,13,14)
• InChI Key: KNJZSRZUSLBDSJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=C(N1)C=CC(=C2)C(=O)O
• Molecular Formula: C9H8N2O3
• DSSTOX Substance ID: DTXSID00365904
• Molecular Weight: 192.17 g/mol
• CAS RN: 702669-54-3

Description

The compound of interest, 3-Oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid, is a derivative of quinoxaline, which is a heterocyclic compound with a wide range of applications in medicinal chemistry. The quinoxaline derivatives are known for their diverse biological activities and are often used as building blocks in the synthesis of pharmaceuticals and coordination polymers .

Synthesis Analysis

The synthesis of related quinoxaline derivatives typically involves multi-step reactions starting from readily available precursors. For instance, the synthesis of a functionalized 1-oxo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid was achieved in 10 steps from dimedone, utilizing a Diels–Alder/retro-Diels–Alder process as a key step . Similarly, hydroquinoline derivatives were synthesized through cyclocondensation reactions, and their formation was supported by ab initio quantum-chemical calculations . These methods highlight the complexity and the need for careful planning in the synthesis of such compounds.

Molecular Structure Analysis

The molecular structure of quinoxaline derivatives is often characterized using spectroscopic techniques such as NMR and IR, as well as single-crystal X-ray diffraction . These techniques provide detailed information about the arrangement of atoms within the molecule and the nature of intermolecular interactions, which are crucial for understanding the compound's reactivity and potential binding with biological targets.

Chemical Reactions Analysis

Quinoxaline derivatives can undergo various chemical reactions, including alkylation under phase transfer catalysis conditions . The reactivity of these compounds is influenced by the presence of functional groups, such as the carboxylic acid moiety, which can participate in the formation of coordination polymers or engage in hydrogen bonding and π-π stacking interactions, as observed in the structures of coordination polymers based on a related ligand .

Physical and Chemical Properties Analysis

The physical and chemical properties of quinoxaline derivatives, such as their photophysical properties, can be studied through experimental techniques and theoretical calculations. For example, the luminescence properties and optical energy gap of coordination polymers based on a quinoxaline derivative were investigated, providing insights into their potential applications in materials science . The antioxidant activity of certain quinoxaline derivatives has also been evaluated, demonstrating their potential in medicinal chemistry .

Scientific Research Applications

Antimicrobial, Antifungal, and Antiviral Potential

• Peptide Derivatives Synthesis: Derivatives of 3-Oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid have been synthesized and evaluated for their potential in antimicrobial, antifungal, and anthelmintic activities. Molecular docking studies have indicated their potential in targeting human papillomavirus (HPV-16) E6 oncoprotein (Chaudhary, Kumar, & Tarazi, 2016).

Coordination Polymers and Photophysical Properties

• Synthesis and Structure of Coordination Polymers: Compounds based on a similar ligand, 2,3-Dioxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid, were synthesized. These complexes exhibited unique structural features, such as 1D comb-like chains and 2D layer-like structures with square-shaped windows. The photophysical properties and thermal stabilities of these compounds were also investigated (Yuan et al., 2017).

Chemical Synthesis and Reactions

• Redox-Annulations with α,β-Unsaturated Carbonyl Compounds: Cyclic amines, including 1,2,3,4-tetrahydroisoquinoline, undergo redox-annulations with α,β-unsaturated aldehydes and ketones, producing ring-fused pyrrolines that can be further oxidized to pyrroles or reduced to pyrrolidines (Kang et al., 2015).

Synthesis and Tautomerism Studies

• Novel Quinoxalines Synthesis: Investigations into the synthesis and tautomerism of novel quinoxalines have been carried out. This includes the study of compounds with structures similar to this compound, providing insight into their behavior in different solutions (Kim, Choi, & Lim, 2003).

Mechanism of Action

The compound’s derivatives have shown potent antiproliferative activity against HeLa, SMMC-7721, K562 cell lines. They inhibit tubulin polymerization, arrest the cell cycle at the G2/M phase, and induce apoptosis.

Future Directions

The compound’s derivatives have shown promising results as antitumor agents that target tubulin. This provides a new molecular scaffold for the further development of antitumor agents.